Cas no 2580225-60-9 (2-(5-{(tert-butoxy)carbonylamino}quinolin-8-yl)oxyacetic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}quinolin-8-yl)oxyacetic acid
• CAS No: 2580225-60-9
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 5660518
• PubChem ID: 165895827
• Update Time: 2025-08-05

2-(5-{(tert-butoxy)carbonylamino}quinolin-8-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-{[(tert-butoxy)carbonyl]amino}quinolin-8-yl)oxy]acetic acid
• EN300-27723189
• 2580225-60-9
• 2-(5-{(tert-butoxy)carbonylamino}quinolin-8-yl)oxyacetic acid

• Inchi： 1S/C16H18N2O5/c1-16(2,3)23-15(21)18-11-6-7-12(22-9-13(19)20)14-10(11)5-4-8-17-14/h4-8H,9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： TYKIRJGQAWUACT-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C2C1=CC=CN=2)OCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.12157168g/mol
• Monoisotopic Mass: 318.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.8Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}quinolin-8-yl)oxyacetic acid

Introduction to 2-(5-{(tert-butoxy)carbonylamino}quinolin-8-yl)oxyacetic acid (CAS No. 2580225-60-9)

2-(5-{(tert-butoxy)carbonylamino}quinolin-8-yl)oxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580225-60-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a quinoline core, which is well-documented for its diverse biological activities and pharmacological potential. The structure of this molecule incorporates several functional groups, including an oxyacetic acid moiety and an amino group protected by a tert-butoxycarbonyl (Boc) group, making it a versatile intermediate in the synthesis of more complex pharmacophores.

The quinolin-8-yl moiety in the name refers to a substituted quinoline ring, specifically at the 8-position, which is a common scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of the Boc-protected amino group suggests that this compound may be used in peptide coupling reactions or as a precursor in the synthesis of proteins and peptides, where protection-deprotection strategies are essential for controlling reactivity and selectivity.

Recent advancements in synthetic methodologies have highlighted the utility of such compounds in drug discovery. Specifically, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The oxyacetic acid functional group is particularly interesting as it can participate in various chemical transformations, including condensation reactions with aldehydes or ketones to form β-lactams or other heterocyclic systems. These transformations are often employed in the synthesis of biologically active molecules.

In the context of modern pharmaceutical research, 2-(5-{(tert-butoxy)carbonylamino}quinolin-8-yl)oxyacetic acid could serve as a key intermediate in the development of novel therapeutic agents. For instance, its quinoline core could be modified to enhance binding affinity to specific biological targets, while the oxyacetic acid group could be further functionalized to introduce additional pharmacological properties. Such modifications are crucial for optimizing drug candidates for clinical use.

The Boc-protection of the amino group is particularly significant in peptide chemistry, where it prevents unwanted side reactions during synthesis. Once the Boc group is removed under acidic conditions, the free amino group becomes available for further functionalization or coupling with other molecules. This protective strategy is widely employed in solid-phase peptide synthesis (SPPS), where precise control over reactivity is essential for achieving high yields and purity.

From a synthetic chemistry perspective, this compound exemplifies the importance of multifunctional intermediates in streamlining complex synthetic routes. The combination of a quinoline scaffold with an oxyacetic acid group provides multiple points for chemical modification, allowing chemists to tailor the molecule's properties for specific applications. Such flexibility is highly valued in drug discovery pipelines, where rapid and efficient synthesis of analogues is often required.

Recent studies have demonstrated that quinoline derivatives exhibit promising activity against various diseases, including cancer and infectious diseases. For example, modifications of the quinoline core have led to the development of drugs that inhibit kinases and other enzymes involved in tumor progression. Similarly, derivatives with enhanced solubility or bioavailability have been explored to improve therapeutic efficacy. The compound under discussion may be explored in these contexts, leveraging its structural features to develop novel treatments.

The oxyacetic acid moiety has also been implicated in various biochemical pathways, making it a relevant target for drug design. This group can participate in esterification reactions, forming stable derivatives that may enhance drug stability or bioavailability. Additionally, oxyacetic acid derivatives have been studied for their potential role as metabolic intermediates or signaling molecules, suggesting that this compound could have applications beyond traditional small-molecule drug development.

In conclusion,2-(5-{(tert-butoxy)carbonylamino}quinolin-8-yl)oxyacetic acid (CAS No. 2580225-60-9) represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features—comprising a quinoline core, an oxyacetic acid group, and a Boc-protected amino group—make it a versatile intermediate with potential applications in drug discovery and peptide synthesis. As research continues to uncover new biological activities and synthetic methodologies, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.